Cas no 1361491-76-0 (5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl)

• Product Name: 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl
• CAS No: 1361491-76-0
• MF: C₁₃H₈Cl₃FO
• MW: 305.55942440033
• CID: 4790517
• Update Time: 2025-10-28

5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3FO/c1-18-12-3-2-8(17)6-9(12)10-4-7(14)5-11(15)13(10)16/h2-6H,1H3
• InChI Key： KMWJGHKAQWWNIS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CC=1OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl

Introduction to 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361491-76-0)

The compound 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361491-76-0) is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique substitution pattern, exhibits distinct chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl consists of two benzene rings connected by a central carbon atom, with specific functional groups attached at the 2', 3', and 5' positions. The presence of a fluoro group at the 5' position and a methoxy group at the 2' position, along with three chloro substituents at the 2', 3', and 5' positions, imparts unique electronic and steric properties to the molecule. These properties are crucial in determining its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential applications in pharmaceuticals, agrochemicals, and materials science. The specific substitution pattern of 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl makes it particularly interesting for researchers exploring novel compounds with tailored properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of halogenated aromatic rings and functional groups like fluoro and methoxy provides a versatile platform for further chemical modifications. This flexibility is highly valued in drug discovery, where the ability to fine-tune molecular structure can significantly impact biological activity.

The synthesis of 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro groups at specific positions necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve the desired molecular architecture.

The chemical properties of this compound also make it suitable for applications in materials science. For instance, its aromatic structure and electron-withdrawing substituents can enhance its stability and thermal properties, making it a potential candidate for use in high-performance polymers or electronic materials.

Beyond its synthetic utility, 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl has shown promise in preliminary biological studies. The fluoro group is known to influence metabolic stability and binding affinity in drug molecules. Similarly, the methoxy group can modulate electronic properties and interactions with biological targets. These features make this compound an attractive candidate for further investigation in medicinal chemistry.

In academic research, this compound has been used as a reference standard in various studies aimed at understanding the effects of halogenated biphenyls on biological systems. Researchers have explored its potential as an intermediate in the synthesis of more complex pharmacophores and have investigated its interactions with enzymes and receptors. These studies provide valuable insights into the structural requirements for biological activity.

The growing body of research on biphenyl derivatives underscores their importance as versatile chemical entities. The unique combination of functional groups in 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl exemplifies how subtle changes in molecular structure can lead to significant differences in chemical behavior. This underscores the need for continued exploration of these compounds to uncover new applications and understand their mechanisms of action.

In conclusion, 5'-Fluoro-2'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361491-76-0) is a multifaceted compound with potential applications across multiple disciplines. Its unique structural features make it a valuable tool for synthetic chemists and biologists alike. As research progresses, we can expect to see further developments in the use of this compound and related derivatives for pharmaceuticals and advanced materials.